2-((4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)-N-(o-tolyl)acetamide

• IUPAC Name: N-(2-methylphenyl)-2-[(4-oxo-1,5-dihydropyrazolo[3,4-d]pyrimidin-6-yl)sulfanyl]acetamide
• InChI: InChI=1S/C14H13N5O2S/c1-8-4-2-3-5-10(8)16-11(20)7-22-14-17-12-9(6-15-19-12)13(21)18-14/h2-6H,7H2,1H3,(H,16,20)(H2,15,17,18,19,21)
• InChI Key: DWYZEAZGOQPKOX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)CSC2=NC3=C(C=NN3)C(=O)N2
• Molecular Formula: C14H13N5O2S
• Molecular Weight: 315.35 g/mol

Description

2-((4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)-N-(o-tolyl)acetamide is a useful research compound. Its molecular formula is C14H13N5O2S and its molecular weight is 315.35. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications

Compounds derived from this chemical structure have been synthesized and evaluated for their antimicrobial properties. For example, derivatives incorporating the antipyrine moiety have shown antimicrobial activity, suggesting their potential use in treating bacterial infections (Bondock, Rabie, Etman, & Fadda, 2008).

Antitumor and Cytotoxic Applications

Various studies have focused on the synthesis of novel derivatives to evaluate their cytotoxic activity against different cancer cell lines. For instance, some newly synthesized compounds were tested and showed promising cytotoxic activities, indicating their potential as antitumor agents (Kökbudak, Saracoglu, Akkoç, Çimen, Yilmazer, & Kandemirli, 2020).

Insecticidal Applications

Research has also explored the insecticidal potential of derivatives, with some compounds being assessed against agricultural pests like the cotton leafworm, Spodoptera littoralis. These studies suggest the compounds' utility in developing new insecticides (Fadda, Salam, Tawfik, Anwar, & Etman, 2017).

Imaging and Diagnostic Applications

Additionally, derivatives have been used in the synthesis of selective radioligands for imaging translocator proteins with PET, indicating their application in diagnostic imaging and research into neurological conditions (Dollé, Hinnen, Damont, Kuhnast, Fookes, Pham, Tavitian, & Katsifis, 2008).

COX-2 Inhibitory and Anti-inflammatory Applications

Novel thiadiazoles based on the chemical scaffold have been investigated for their COX-2 inhibitory and anti-inflammatory activities in irradiated rats, showcasing the therapeutic potential of such compounds in managing inflammation and pain (Ragab, Heiba, El-Gazzar, Abou-Seri, El-Sabbagh, & El-Hazek, 2017).

Mechanism of Action

Target of Action

Compounds with similar structures have been found to inhibit cyclin-dependent kinases (cdks), which play a crucial role in cell cycle regulation .

Mode of Action

Similar compounds have been reported to inhibit cdks, which could lead to cell cycle arrest and apoptosis .

Biochemical Pathways

Inhibition of cdks can affect the cell cycle pathway, leading to halted cell division and potential cell death .

Result of Action

Similar compounds have been found to induce apoptosis in cancer cells .